![molecular formula C16H16ClN3O2S2 B2511078 N-(5-(5-chlorothiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)cyclobutanecarboxamide CAS No. 1428373-80-1](/img/structure/B2511078.png)
N-(5-(5-chlorothiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a derivative of 5-chlorothiophene-2-carboxylic acid . It is a crucial intermediate in the synthesis of rivaroxaban , an oxazolidinone derivative used in the treatment of thromboembolic disorders .
Synthesis Analysis
The synthesis of this compound involves several steps. The initial raw material, 2-chlorothiophene, undergoes Friedel-Crafts acylation with trichloroacetyl chloride under the action of aluminum trichloride to generate 2-trichloroacetyl-5-chlorothiophene . This is then subjected to liquid alkali hydrolysis to obtain the target product .Molecular Structure Analysis
The molecular structure of this compound is complex, involving a cyclobutanecarboxamide group attached to a tetrahydrothiazolo[5,4-c]pyridin-2-yl group, which is further connected to a 5-chlorothiophene-2-carbonyl group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include Friedel-Crafts acylation and liquid alkali hydrolysis . These reactions are facilitated by the use of aluminum trichloride and trichloroacetyl chloride .Scientific Research Applications
Synthesis and Transformation in Heterocyclic Chemistry
N-(5-(5-chlorothiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)cyclobutanecarboxamide is involved in complex organic reactions, particularly in heterocyclic chemistry, where its structure is utilized in the synthesis of novel compounds. For instance, novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, which bear structural resemblance to the compound , were studied for thienopyrimidine synthesis. These transformations are crucial in synthesizing new derivatives with potential biological activities (Pokhodylo, 2010).
Pharmaceutical Research and Development
This compound and its derivatives are pivotal in pharmaceutical research and development, particularly in the exploration of novel medicinal compounds. For example, derivatives of 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine have been synthesized and studied for their inhibitory activities against factor Xa, which is crucial in the blood coagulation process. These studies provide valuable insights into the development of orally active anticoagulants (Haginoya et al., 2004).
Antimicrobial and Anticancer Research
Compounds based on the 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine moiety have also been investigated for their antimicrobial properties. For example, new thiazole and pyrazole derivatives based on 4,5,6,7-tetrahydrobenzothiophene moiety were synthesized and evaluated for their antimicrobial activities, showcasing the compound's potential in developing new antimicrobial agents (Gouda et al., 2010). Additionally, synthesized macrocyclic pentaazapyridine and dipeptide pyridine derivatives were screened for antimicrobial agents, demonstrating the compound's use in broadening the spectrum of potential antimicrobial agents (Flefel et al., 2018).
Properties
IUPAC Name |
N-[5-(5-chlorothiophene-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClN3O2S2/c17-13-5-4-11(23-13)15(22)20-7-6-10-12(8-20)24-16(18-10)19-14(21)9-2-1-3-9/h4-5,9H,1-3,6-8H2,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTIZKUVDFJCOKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)NC2=NC3=C(S2)CN(CC3)C(=O)C4=CC=C(S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.